![molecular formula C5H3ClINO B6161188 5-chloro-4-iodopyridin-3-ol CAS No. 1807171-86-3](/img/no-structure.png)
5-chloro-4-iodopyridin-3-ol
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Overview
Description
5-chloro-4-iodopyridin-3-ol is a chemical compound with the empirical formula C5H3ClINO . It is a solid substance .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringOc1ncc(Cl)cc1I
. The InChI representation is 1S/C5H3ClINO/c6-3-1-4(7)5(9)8-2-3/h1-2H,(H,8,9)
. Physical And Chemical Properties Analysis
This compound is a solid substance . Its molecular weight is 255.44 .Scientific Research Applications
Synthesis of Pyridine-Containing Macrocycles
Lechel et al. (2012) reported the synthesis of 5-iodopyridine derivatives leading to the unexpected formation of iodo[1,3]dioxolo[4,5-c]pyridines. This process, known as the Hofmann–Löffler–Freytag reaction, has potential applications in the creation of pyridine-containing macrocycles, which are significant in medicinal chemistry research. The study explored the generation of these compounds through radical processes and the challenges in achieving cyclotrimerization for the development of complex molecular structures Lechel et al., 2012.
Development of Halogen-rich Intermediates
In 2022, Wu et al. described the synthesis of halogen-rich intermediates like 5-bromo-2-chloro-4-fluoro-3-iodopyridine. These intermediates are valuable for creating pentasubstituted pyridines with various functionalities. This research provides a framework for developing compounds with specific chemical properties that can be used in further chemical manipulations, particularly in the field of medicinal chemistry Wu et al., 2022.
Studies on Halopyridines
Schlosser and Bobbio (2002) examined the hydrolysis and conversion of different halopyridines, including 5-chloro-3-fluoro-2-iodopyridine. Their research focused on the generation of 4-pyridinecarboxylic acids and 4-iodopyridines, demonstrating the flexibility and variety of structures that can be obtained from halopyridine derivatives. This study highlights the potential of halopyridines in synthesizing new compounds for various industrial applications, such as pharmaceuticals Schlosser & Bobbio, 2002.
Photolysis of Iodopyridines
Allen et al. (1977) explored the photolysis of 5-iodopyrimidines, including 5-iodo-2-chloropyridine, in different solutions. This research provides insights into the formation of pyrimidines with specific substitutions, which is a crucial aspect in the synthesis of complex organic compounds. The study contributes to understanding the chemical behavior of iodopyridines under photolytic conditions, which is relevant in photochemical synthesis Allen et al., 1977.
Functionalization of Dichloropyridines
Marzi et al. (2001) investigated the selective functionalization of various dichloropyridines. This research is significant in understanding the chemical reactivity and site selectivity of compounds like 2,4-dichloro-3-iodopyridine. The ability to selectively functionalize dichloropyridines is critical in the synthesis of new molecules for pharmaceutical and industrial applications Marzi et al., 2001.
Mechanism of Action
Safety and Hazards
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 5-chloro-4-iodopyridin-3-ol involves the conversion of 5-chloro-4-iodopyridine to the corresponding pyridin-3-ol derivative through a nucleophilic substitution reaction.", "Starting Materials": [ "5-chloro-4-iodopyridine", "Sodium hydroxide (NaOH)", "Hydrogen peroxide (H2O2)", "Water (H2O)", "Methanol (CH3OH)" ], "Reaction": [ "Step 1: Dissolve 5-chloro-4-iodopyridine in a mixture of water and methanol.", "Step 2: Add sodium hydroxide to the reaction mixture and stir for several hours at room temperature.", "Step 3: Add hydrogen peroxide to the reaction mixture and stir for several hours at room temperature.", "Step 4: Acidify the reaction mixture with hydrochloric acid to pH 1-2.", "Step 5: Extract the product with a suitable organic solvent and purify by column chromatography or recrystallization." ] } | |
1807171-86-3 | |
Molecular Formula |
C5H3ClINO |
Molecular Weight |
255.4 |
Purity |
95 |
Origin of Product |
United States |
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